(4-chlorophenyl){1-[(2-methyl-1,3-thiazol-4-yl)carbonyl]-3-piperidinyl}methanone

• IUPAC Name: (4-chlorophenyl)-[1-(2-methyl-1,3-thiazole-4-carbonyl)piperidin-3-yl]methanone
• InChI: InChI=1S/C17H17ClN2O2S/c1-11-19-15(10-23-11)17(22)20-8-2-3-13(9-20)16(21)12-4-6-14(18)7-5-12/h4-7,10,13H,2-3,8-9H2,1H3
• InChI Key: BAKTXNISXFYQTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C(=O)N2CCCC(C2)C(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H17ClN2O2S
• Molecular Weight: 348.8 g/mol
• Solubility: >52.3 [ug/mL] (The mean of the results at pH 7.4)

Description

(4-chlorophenyl){1-[(2-methyl-1,3-thiazol-4-yl)carbonyl]-3-piperidinyl}methanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as CTPM and has a molecular formula of C19H22ClN3O2S.

Mechanism of Action

CTPM acts as an inhibitor of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) enzymes. COX-2 and LOX enzymes are involved in the production of inflammatory mediators such as prostaglandins and leukotrienes. Inhibition of these enzymes by CTPM leads to a reduction in the production of these inflammatory mediators, resulting in anti-inflammatory and analgesic effects. CTPM has also been shown to induce apoptosis in cancer cells, leading to its potential use in cancer treatment.
Biochemical and Physiological Effects:
CTPM has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to reduce the growth of cancer cells in vitro and in vivo. In addition, CTPM has been found to have neuroprotective effects in animal models of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of CTPM is its potential use as a fluorescent probe for the detection of cancer cells. However, one of the limitations of CTPM is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of CTPM. One possible direction is the development of more soluble derivatives of CTPM for use in experiments. Another direction is the study of the potential use of CTPM in the treatment of neurodegenerative disorders. Further studies are also needed to determine the optimal dosage and administration of CTPM for its potential use in cancer treatment.

Scientific Research Applications

CTPM has been extensively studied for its potential applications in various fields. It has been found to have anti-inflammatory, analgesic, and anti-cancer properties. In addition, it has been shown to have potential applications in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. CTPM has also been studied for its potential use as a fluorescent probe for the detection of cancer cells.